Cas no 2137757-72-1 (Pyrazine, 2-(2-fluoro-6-methyl-4-pyridinyl)-)

• Product Name: Pyrazine, 2-(2-fluoro-6-methyl-4-pyridinyl)-
• CAS No: 2137757-72-1
• MF: C₁₀H₈FN₃
• MW: 189.189024925232
• CID: 5279432
• Update Time: 2025-05-19

Pyrazine, 2-(2-fluoro-6-methyl-4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrazine, 2-(2-fluoro-6-methyl-4-pyridinyl)-

• Inchi： 1S/C10H8FN3/c1-7-4-8(5-10(11)14-7)9-6-12-2-3-13-9/h2-6H,1H3
• InChI Key： OLPKHQCXMKXGNA-UHFFFAOYSA-N
• SMILES： C1(C2C=C(C)N=C(F)C=2)=NC=CN=C1

Additional information on Pyrazine, 2-(2-fluoro-6-methyl-4-pyridinyl)-

Pyrazine, 2-(2-fluoro-6-methyl-4-pyridinyl)- (CAS No. 2137757-72-1): A Comprehensive Overview

Pyrazine, 2-(2-fluoro-6-methyl-4-pyridinyl)-, identified by its CAS number 2137757-72-1, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic aromatic molecule has garnered attention due to its unique structural and functional properties, making it a valuable candidate for various applications in medicinal chemistry and drug development. The compound's structure, featuring a pyrazine core substituted with a 2-fluoro-6-methyl-4-pyridinyl group, endows it with distinct chemical reactivity and potential biological activity.

The synthesis of Pyrazine, 2-(2-fluoro-6-methyl-4-pyridinyl)- involves a series of well-defined chemical transformations that highlight the ingenuity of modern synthetic organic chemistry. The introduction of the fluoro and methyl substituents at specific positions on the pyridine ring enhances the molecule's electronic properties, influencing its interactions with biological targets. This strategic modification is crucial for optimizing pharmacokinetic profiles and improving therapeutic efficacy.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced biological activity. Pyrazine derivatives, in particular, have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The presence of the fluoro group in Pyrazine, 2-(2-fluoro-6-methyl-4-pyridinyl)- adds to its appeal, as fluorinated compounds are often associated with improved metabolic stability and bioavailability. This characteristic makes it an attractive scaffold for drug discovery initiatives.

The role of computational chemistry and molecular modeling has been instrumental in understanding the behavior of Pyrazine, 2-(2-fluoro-6-methyl-4-pyridinyl)-. Advanced computational techniques allow researchers to predict the compound's interactions with biological targets with high precision. These insights are invaluable for designing experiments and optimizing lead compounds. For instance, molecular docking studies have revealed that this compound exhibits strong binding affinity to certain enzymes and receptors, suggesting its potential as an inhibitor or modulator.

One of the most intriguing aspects of Pyrazine, 2-(2-fluoro-6-methyl-4-pyridinyl)- is its versatility in medicinal chemistry applications. Researchers have explored its use as a building block for more complex molecules with tailored biological activities. The pyrazine core provides a stable platform for further functionalization, allowing chemists to introduce additional substituents that enhance specific pharmacological properties. This modular approach has led to the discovery of several novel drug candidates that are currently undergoing preclinical evaluation.

The pharmaceutical industry has shown particular interest in developing small molecule inhibitors targeting protein-protein interactions (PPIs). Pyrazine derivatives like Pyrazine, 2-(2-fluoro-6-methyl-4-pyridinyl)- have emerged as promising candidates for this purpose. Their ability to disrupt PPIs can lead to the development of new therapies for diseases that are currently difficult to treat with existing drugs. Preclinical studies have demonstrated that this compound can modulate key signaling pathways involved in cancer progression and inflammation.

In addition to its potential as an inhibitor, Pyrazine, 2-(2-fluoro-6-methyl-4-pyridinyl)- has also been investigated for its antimicrobial properties. The fluoro group enhances the compound's ability to interact with bacterial enzymes and DNA gyrase, leading to effective inhibition of bacterial growth. This finding is particularly relevant in the context of rising antibiotic resistance rates worldwide. Researchers are exploring ways to leverage this compound's properties to develop novel antibiotics or alternative therapeutic strategies.

The environmental impact of pharmaceutical compounds is another critical consideration in modern drug development. The synthesis and application of Pyrazine, 2-(2-fluoro-6-methyl-4-pyridinyl)- adhere to stringent environmental guidelines to minimize ecological risks. Green chemistry principles are being integrated into synthetic routes to reduce waste and energy consumption while maintaining high yields and purity standards. These efforts ensure that the development of new drugs is sustainable and environmentally responsible.

The future prospects for Pyrazine, 2-(2-fluoro-6-methyl-4-pyridinyl)- are promising as research continues to uncover new applications and therapeutic potentials. Advances in biotechnology and synthetic chemistry are expected to further enhance the compound's utility in drug development. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into clinical reality. As our understanding of molecular interactions deepens, compounds like this will play an increasingly important role in addressing global health challenges.